Cas no 1187968-47-3 (N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-yl)acetamide)

N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-yl)acetamide structure
1187968-47-3 structure
Product Name:N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-yl)acetamide
CAS No:1187968-47-3
MF:C16H20BN3O3
MW:313.159303665161
CID:2127224
Update Time:2023-08-04

N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-yl)acetamide
    • N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-yl)acetamide
    • Inchi: 1S/C16H20BN3O3/c1-10(21)19-14-18-9-11-8-12(6-7-13(11)20-14)17-22-15(2,3)16(4,5)23-17/h6-9H,1-5H3,(H,18,19,20,21)
    • InChI Key: NOSPVCLFUXUDOQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3C(=CN=C(NC(C)=O)N=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 456
  • Topological Polar Surface Area: 73.3
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